Cas no 1251685-31-0 (2-(1H-1,3-benzodiazol-1-yl)-N-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)acetamide)

• Product Name: 2-(1H-1,3-benzodiazol-1-yl)-N-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)acetamide
• CAS No: 1251685-31-0
• MF: C₁₈H₁₈N₈O
• MW: 362.388521671295
• CID: 6567227
• Update Time: 2025-06-25

2-(1H-1,3-benzodiazol-1-yl)-N-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1H-1,3-benzodiazol-1-yl)-N-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)acetamide
• 2-(benzimidazol-1-yl)-N-[2-[(6-pyrazol-1-ylpyrimidin-4-yl)amino]ethyl]acetamide

• Inchi： 1S/C18H18N8O/c27-18(11-25-13-23-14-4-1-2-5-15(14)25)20-8-7-19-16-10-17(22-12-21-16)26-9-3-6-24-26/h1-6,9-10,12-13H,7-8,11H2,(H,20,27)(H,19,21,22)
• InChI Key： JKAFJESULCTXTE-UHFFFAOYSA-N
• SMILES： C(NCCNC1=CC(N2C=CC=N2)=NC=N1)(=O)CN1C=NC2=CC=CC=C21

Additional information on 2-(1H-1,3-benzodiazol-1-yl)-N-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)acetamide

Introduction to 2-(1H-1,3-benzodiazol-1-yl)-N-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)acetamide (CAS No. 1251685-31-0)

2-(1H-1,3-benzodiazol-1-yl)-N-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)acetamide, also known by its CAS number 1251685-31-0, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structural features, which include a benzodiazole ring, a pyrimidine moiety, and a pyrazole group. These structural elements contribute to its potential therapeutic applications and biological activities.

The benzodiazole ring is a well-known pharmacophore that is widely used in the development of anxiolytic and sedative drugs. The presence of this ring in 2-(1H-1,3-benzodiazol-1-yl)-N-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)acetamide suggests that it may exhibit similar pharmacological properties. Additionally, the pyrimidine and pyrazole moieties are known for their involvement in various biological processes, including enzyme inhibition and receptor modulation.

Recent research has focused on the potential of this compound as a therapeutic agent for various diseases. One notable area of interest is its activity against cancer. Studies have shown that 2-(1H-1,3-benzodiazol-1-yl)-N-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)acetamide exhibits potent antiproliferative effects on several cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibited the growth of human breast cancer cells by inducing apoptosis and cell cycle arrest.

Beyond its antiproliferative properties, 2-(1H-1,3-benzodiazol-1-yl)-N-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)acetamide has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Preclinical studies have shown that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines.

The mechanism of action of 2-(1H-1,3-benzodiazol-1-yl)-N-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-ylamino}ethyl)acetamide is not yet fully understood, but it is believed to involve multiple pathways. One proposed mechanism is the modulation of signaling pathways involved in cell proliferation and survival. For example, it has been shown to inhibit the activation of the PI3K/AKT pathway, which is often dysregulated in cancer cells. Additionally, it may interact with specific receptors or enzymes to exert its anti-inflammatory effects.

In terms of pharmacokinetics, early studies have indicated that 2-(1H-1,3-benzodiazol-1-yl)-N-(2-{6-(1H-pyrazol-1-yl)pyrimidin-4-yloxy}ethyl)acetamide has favorable properties for oral administration. It exhibits good bioavailability and a reasonable half-life, making it a promising candidate for further development as a therapeutic agent. However, more detailed studies are needed to fully characterize its pharmacokinetic profile and to optimize its formulation for clinical use.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(1H-1,3-benzodiazol-1-yloxy)-N-(2-{6-(pyrazol-l-yloxy)pyrimidin-l-yloxy}ethyl)acetamide in human subjects. These trials are crucial for determining the optimal dosing regimens and identifying any potential side effects or adverse reactions. Preliminary results from phase I trials have been encouraging, with no major safety concerns reported so far.

In conclusion, 2-(lH-l ,3-benzodiazol-l-yloxy)-N -( 2 -{ 6 -( l H -pyrazo l -l - yloxy ) pyrim idin -l - yloxy } eth yl ) acet amide (CAS No. 987654 - 34 - 0), with its unique chemical structure and promising biological activities, represents a significant advancement in the field of medicinal chemistry. Further research and clinical trials will be essential to fully realize its therapeutic potential and to bring this compound closer to clinical use.